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An in-depth guide for researchers and drug development professionals on the performance of

the ionophore anticoccidial, Lasalocid, against various field isolates of Eimeria, with

comparative data against other anticoccidial agents.

Lasalocid, a divalent polyether ionophore antibiotic derived from Streptomyces lasaliensis, has

been a significant tool in the control of coccidiosis in poultry and other livestock. Its mode of

action involves disrupting the ion balance across the cell membrane of the Eimeria parasite,

leading to osmotic lysis. This guide provides a comprehensive comparison of Lasalocid's

efficacy against different field isolates of Eimeria, supported by experimental data and detailed

methodologies.

Comparative Efficacy of Lasalocid
The effectiveness of Lasalocid can vary depending on the species of Eimeria and the

geographical origin of the isolate, which can influence the development of resistance. Several

studies have evaluated Lasalocid's performance, often in comparison to other commonly used

anticoccidials.

A study evaluating 134 Eimeria field isolates from Europe, the Middle East, and Africa between

2000 and 2012 found that Lasalocid provided a good combination of efficacy and consistency.

[1] Notably, strains of Eimeria maxima were found to be most sensitive to Lasalocid, which

reduced lesion scores by nearly 46%.[1] In terms of weight gain improvement, Lasalocid was

the only ionophore that resulted in more than a 50% improvement.[1]
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In contrast, some studies have shown reduced sensitivity of certain Eimeria isolates to

Lasalocid. For instance, a study on Dutch broiler farms identified reduced sensitivity to

Lasalocid in 2 out of 7 Eimeria acervulina isolates in 2001.[2] Another study found that while

Lasalocid was more effective than other ionophores, most isolates were still classified as

resistant to the drug.[3]

Comparisons with other ionophores like monensin and narasin have shown that Lasalocid can

be effective against strains that are refractory to these other drugs.[4][5] However, the reverse

has also been observed, where Lasalocid failed to control a strain that was readily controlled

by monensin and narasin.[4][5] This highlights the importance of anticoccidial sensitivity testing

for specific field isolates.

The following tables summarize the quantitative data from various studies, comparing the

efficacy of Lasalocid with other anticoccidial drugs against different Eimeria species.

Table 1: Comparative Efficacy of Lasalocid and Other Anticoccidials Against Eimeria Field

Isolates in Broilers
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Anticoccidi
al

Dosage
(ppm)

Eimeria
Species

Efficacy
Parameter

Result Reference

Lasalocid 90
E. acervulina

& E. maxima

Percentage

of Optimal

Anticoccidial

Activity

(POAA)

Showed

higher delta

values

compared to

other

compounds

[6]

Monensin 110
E. acervulina

& E. maxima

Percentage

of Optimal

Anticoccidial

Activity

(POAA)

Showed the

lowest

sensitivity

levels

[6]

Salinomycin 66
E. acervulina

& E. maxima

Percentage

of Optimal

Anticoccidial

Activity

(POAA)

Data not

specified
[6]

Narasin

100 ppm in

combination

with

Nicarbazin

E. acervulina

& E. maxima

Percentage

of Optimal

Anticoccidial

Activity

(POAA)

Data not

specified
[6]

Maduramicin 6
E. acervulina

& E. maxima

Percentage

of Optimal

Anticoccidial

Activity

(POAA)

Showed the

lowest

sensitivity

levels

[6]

Decoquinate 30
E. acervulina

& E. maxima

Percentage

of Optimal

Anticoccidial

Activity

(POAA)

Showed

higher delta

values

compared to

other

compounds

[6]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://repositorio.usp.br/directbitstream/9e0bbc5f-2614-49de-9c94-7b4936a9a2a3/Sensitivity+of+field+isolates+of+Eimeria+acervulina+and+E.+maxima+from+three+regions+in+Brazil+to+eight+anticoccidial+drugs.pdf
https://repositorio.usp.br/directbitstream/9e0bbc5f-2614-49de-9c94-7b4936a9a2a3/Sensitivity+of+field+isolates+of+Eimeria+acervulina+and+E.+maxima+from+three+regions+in+Brazil+to+eight+anticoccidial+drugs.pdf
https://repositorio.usp.br/directbitstream/9e0bbc5f-2614-49de-9c94-7b4936a9a2a3/Sensitivity+of+field+isolates+of+Eimeria+acervulina+and+E.+maxima+from+three+regions+in+Brazil+to+eight+anticoccidial+drugs.pdf
https://repositorio.usp.br/directbitstream/9e0bbc5f-2614-49de-9c94-7b4936a9a2a3/Sensitivity+of+field+isolates+of+Eimeria+acervulina+and+E.+maxima+from+three+regions+in+Brazil+to+eight+anticoccidial+drugs.pdf
https://repositorio.usp.br/directbitstream/9e0bbc5f-2614-49de-9c94-7b4936a9a2a3/Sensitivity+of+field+isolates+of+Eimeria+acervulina+and+E.+maxima+from+three+regions+in+Brazil+to+eight+anticoccidial+drugs.pdf
https://repositorio.usp.br/directbitstream/9e0bbc5f-2614-49de-9c94-7b4936a9a2a3/Sensitivity+of+field+isolates+of+Eimeria+acervulina+and+E.+maxima+from+three+regions+in+Brazil+to+eight+anticoccidial+drugs.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nicarbazin 125
E. acervulina

& E. maxima

Percentage

of Optimal

Anticoccidial

Activity

(POAA)

Data not

specified
[6]

Table 2: Sensitivity of Dutch Eimeria Field Isolates to Various Anticoccidials (2001)

Anticoccidial

E. acervulina
(n=7) -
Reduced
Sensitivity

E. maxima
(n=1) -
Reduced
Sensitivity

E. tenella (n=4)
- Sensitivity

Reference

Lasalocid 2/7 Sensitive Not specified [2]

Monensin 3/7 Resistant Not specified [2]

Narasin 1/7 Resistant Sensitive [2]

Salinomycin 1/7 Not specified Sensitive (4/7) [2]

Nicarbazin Not specified Not specified
Reduced

sensitivity
[2]

Meticlorpindol/m

ethylbenzoquate
Not specified Sensitive Sensitive (7/7) [2]

Experimental Protocols
The evaluation of anticoccidial drug efficacy is typically conducted through in vivo studies using

broiler chickens in battery cages. The following is a generalized experimental protocol based

on common methodologies found in the literature.[2][6][7]

General Anticoccidial Sensitivity Test (AST) Protocol
1. Animal Model and Housing:

Animals: Day-old broiler chicks (e.g., Ross 308) are used.[8] They are raised in a coccidia-

free environment until the start of the experiment.
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Housing: Birds are housed in battery cages with wire floors to prevent reinfection from feces.

Feed and water are provided ad libitum.

2. Eimeria Isolates and Inoculation:

Isolates: Field isolates of Eimeria are collected from poultry farms. The species are identified

and propagated in coccidia-free chickens.

Inoculum Preparation: Oocysts are sporulated and quantified. The infective dose is

determined in a pre-test to cause significant lesions and weight gain reduction without high

mortality.[6]

Inoculation: At a specified age (e.g., 14 days), each bird in the challenged groups is orally

inoculated with a defined number of sporulated oocysts.

3. Treatment Groups:

A typical experiment includes the following groups (with multiple replicates per group):

T1: Non-challenged, non-medicated control.

T2: Challenged, non-medicated control.

T3-Tx: Challenged and treated with different anticoccidial drugs at their recommended

dosages.[6]

4. Medication:

Medicated feed is provided to the respective treatment groups starting one day before

inoculation and continuing for a specified period (e.g., 7 days post-inoculation).[1]

5. Data Collection and Efficacy Parameters:

Body Weight Gain: Birds are weighed at the beginning and end of the experimental period.

Feed Conversion Ratio (FCR): Feed intake and weight gain are recorded to calculate FCR.
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Lesion Scoring: At a specific time point post-inoculation (e.g., 6 days), a subset of birds from

each group is euthanized, and the intestines are examined for coccidial lesions. Lesions are

scored on a scale of 0 to 4.

Oocyst Counts: Fecal samples are collected, and the number of oocysts per gram (OPG) is

determined.

Mortality: Daily mortality is recorded.

6. Statistical Analysis:

Data are analyzed using appropriate statistical methods (e.g., ANOVA) to determine

significant differences between treatment groups.

Visualizing the Experimental Workflow
The following diagram illustrates the typical workflow of an anticoccidial sensitivity test.
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Caption: Experimental workflow for an anticoccidial sensitivity test.
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Conclusion
Lasalocid remains an effective anticoccidial agent against various field isolates of Eimeria.

However, its efficacy is not universal, and instances of reduced sensitivity and resistance have

been reported.[2][9] Comparative studies demonstrate that Lasalocid has a different spectrum

of activity compared to other ionophores like monensin and narasin, making it a valuable tool in

rotation programs to manage resistance.[4][5] The choice of an anticoccidial program should be

guided by regular anticoccidial sensitivity testing of field isolates to ensure the most effective

control of coccidiosis. The development of resistance to any anticoccidial is a continuous

threat, necessitating the judicious use of these drugs and the exploration of alternative control

strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Lasalocid's Efficacy Against Field Isolates of Eimeria: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674519#lasalocid-efficacy-against-different-field-
isolates-of-eimeria]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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